Cas no 96905-68-9 (ethyl 2,5-dioxopyrrolidine-3-carboxylate)

• Product Name: ethyl 2,5-dioxopyrrolidine-3-carboxylate
• CAS No: 96905-68-9
• MF: C₇H₉NO₄
• MW: 171.150662183762
• MDL: MFCD16039578
• CID: 1987043
• PubChem ID: 23635561
• Update Time: 2025-04-21

ethyl 2,5-dioxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,5-dioxopyrrolidine-3-carboxylate
• 3-pyrrolidinecarboxylic acid, 2,5-dioxo-, ethyl ester
• LogP
• Ethyl 2,5-dioxo-3-pyrrolidinecarboxylate
• STXJWMUXKCYVJA-UHFFFAOYSA-N
• MFCD16039578
• AKOS015996071
• 2,5-Dioxo-pyrrolidine-3-carboxylic acid ethyl ester
• 2,5-dioxopyrrolidine-3-carboxylic acid ethyl ester
• 2,5-Dioxo-pyrrolidine-3-carboxylicacidethylester
• CS-0364979
• carboethoxysuccinimide
• SCHEMBL1322979
• 3-Ethoxycarbonylsuccinimide
• DTXSID301276459
• 96905-68-9

• MDL： MFCD16039578
• Inchi： 1S/C7H9NO4/c1-2-12-7(11)4-3-5(9)8-6(4)10/h4H,2-3H2,1H3,(H,8,9,10)
• InChI Key： STXJWMUXKCYVJA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NC(C1)=O)=O)=O

Computed Properties

• Exact Mass: 171.053
• Monoisotopic Mass: 171.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.5A^2
• XLogP3: -0.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 334.4±35.0 °C at 760 mmHg
• Flash Point: 156.0±25.9 °C
• Refractive Index: 1.483
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 2,5-dioxopyrrolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines